Cadalene

Description

Cadalene, also known as cadalin, is a polycyclic aromatic hydrocarbon with the chemical formula $C_{15}H_{18}$ and a cadinane skeleton . It is derived from sesquiterpenes and is commonly found in the essential oils of many higher plants . Cadalene is recognized as a biomarker of higher plants, making it valuable for the paleobotanic analysis of rock sediments . The ratio of retene to cadalene in sediments can indicate the proportion of the Pinaceae genus in the biosphere . In addition to its use as a biomarker, cadalene and its derivatives have demonstrated potential therapeutic properties, particularly in ophthalmology and oncology.

Cadalene's mechanism of action involves interactions with specific molecular targets and pathways. For instance, cadalene can interact with selenite or calcium ions, which contribute to the formation of lens cataracts; by binding to these ions, it reduces lens cloudiness and improves visual clarity. Furthermore, cadalene is utilized in environmental studies to examine sediment composition and trace paleoclimatic changes across different geological periods. It is also used in perfumery to enhance the odors of perfumes and as a natural pesticide for mites .

Similar compounds include retene, simonellite, and ip-iHMN. Retene is another polycyclic aromatic hydrocarbon used as a biomarker in paleobotanic analysis . Simonellite, like cadalene, is used to study sediment composition and trace paleoclimatic changes. Ip-iHMN is also a biomarker of higher plants, often used alongside cadalene and retene. Cadalene's unique applications in both environmental studies and potential medical treatments highlight its versatility and importance in scientific research.

• CAS No.: 483-78-3
• Product Name: Cadalene
• Molecular Formula: C15H18
• Molecular Weight: 198.3 g/mol
• IUPAC Name: 1,6-dimethyl-4-propan-2-ylnaphthalene
• Standard InChI: InChI=1S/C15H18/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h5-10H,1-4H3
• Standard InChIKey: VMOJIHDTVZTGDO-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=CC(=C2C=C1)C)C(C)C
• Canonical SMILES: CC1=CC2=C(C=CC(=C2C=C1)C)C(C)C
• Purity: > 95%
• Synonyms: 4-isopropyl-1,6-dimethylnaphthalene; Cadalin; 4-isopropyl-1,6-dimethyl-naphthalene; 1,6-dimethyl-4-propan-2-yl-naphthalene; 1,6-dimethyl-4-propan-2-ylnaphthalin; 1,6-diméthyl-4-propan-2-ylnaphthalène
• Reference: 1. Gomes, Alexandre de O., and Débora de A. Azevedo. "Aliphatic and aromatic hydrocarbons in tropical recent sediments of Campos dos Goytacazes, RJ, Brazil." Journal of the Brazilian Chemical Society 14.3 (2003): 358-368.
• PubChem Compound: 10225
• Last Modified: Aug 15 2023